Cas no 2228473-47-8 (2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol)

• Product Name: 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
• CAS No: 2228473-47-8
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 5570091
• PubChem ID: 165616861
• Update Time: 2025-06-12

2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1819058
• 2228473-47-8
• 2-fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
• 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol

• Inchi： 1S/C6H11FO2/c1-6(3-9-4-6)5(8)2-7/h5,8H,2-4H2,1H3
• InChI Key： PNZSVVMJXCOPKW-UHFFFAOYSA-N
• SMILES： FCC(C1(C)COC1)O

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol

Research Briefing on 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2228473-47-8): Recent Advances and Applications

The compound 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2228473-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated oxetane derivative is being explored for its potential applications in drug discovery, particularly as a versatile building block for the synthesis of novel bioactive molecules. Recent studies highlight its unique structural features, including the presence of both a fluorine atom and an oxetane ring, which contribute to its enhanced metabolic stability and binding affinity in target interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol as a key intermediate in the synthesis of protease inhibitors. The researchers utilized this compound to develop a series of inhibitors targeting the SARS-CoV-2 main protease, achieving notable improvements in inhibitory potency compared to non-fluorinated analogs. The fluorine atom was found to play a critical role in modulating the electronic properties of the molecule, thereby enhancing its interaction with the protease active site.

In addition to its applications in antiviral drug development, this compound has also been investigated for its potential in oncology. A recent preprint on bioRxiv (2024) described the incorporation of 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol into small-molecule inhibitors of protein kinases involved in cancer signaling pathways. The oxetane moiety was shown to improve the solubility and pharmacokinetic properties of the inhibitors, while the fluorine atom contributed to their target selectivity. These findings underscore the compound's dual role as both a structural and functional modifier in drug design.

From a synthetic chemistry perspective, advances in the scalable production of 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol have been reported. A 2023 patent (WO202318765A1) disclosed an optimized catalytic process for its synthesis, achieving high yields and purity. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings. Furthermore, computational studies have provided insights into the conformational preferences of the molecule, which are crucial for understanding its reactivity and interactions in biological systems.

Looking ahead, the versatility of 2-Fluoro-1-(3-methyloxetan-3-yl)ethan-1-ol positions it as a promising candidate for further exploration in medicinal chemistry. Ongoing research is focused on expanding its applications to other therapeutic areas, such as neurodegenerative diseases and infectious diseases. As the understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.